Cas no 20266-62-0 (Hexanoic acid, 5-hydroxy-, ethyl ester)

• Product Name: Hexanoic acid, 5-hydroxy-, ethyl ester
• CAS No: 20266-62-0
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• MDL: MFCD25960763
• CID: 1395846
• PubChem ID: 12429702
• Update Time: 2025-06-08

Hexanoic acid, 5-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5-hydroxy-, ethyl ester
• ethyl 5-hydroxyhexanoate
• 5-Hydroxy-capronsaeure-aethylester
• 5-hydroxy-hexanoic acid ethyl ester
• 5-Hydroxy-hexansaeure-aethylester
• Ethyl-5-hydroxyhexanoat
• ethyl (s)-5-hydroxyhexanoate
• SY320605
• DTXSID40497910
• MFCD25960763
• 20266-62-0
• Ethyl5-hydroxyhexanoate
• YUQVKXFPYUHIIF-UHFFFAOYSA-N
• SCHEMBL2112334
• 5-Hydroxyhexanoic acid ethyl ester
• 118627-53-5

• MDL： MFCD25960763
• Inchi： 1S/C8H16O3/c1-3-11-8(10)6-4-5-7(2)9/h7,9H,3-6H2,1-2H3
• InChI Key： YUQVKXFPYUHIIF-UHFFFAOYSA-N
• SMILES： CCOC(CCCC(O)C)=O

Computed Properties

• Exact Mass: 160.11000
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 1.10060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Hexanoic acid, 5-hydroxy-, ethyl ester

Hexanoic acid, 5-hydroxy-, ethyl ester (CAS No. 20266-62-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Hexanoic acid, 5-hydroxy-, ethyl ester, identified by the chemical compound code CAS No. 20266-62-0, is a significant compound in the realm of organic chemistry and pharmaceutical innovation. This ester derivative, featuring a hexanoic acid backbone modified with a hydroxyl group and an ethyl ester moiety, has garnered attention due to its versatile applications in synthetic chemistry, drug development, and biochemical research. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of more complex pharmacophores, contributing to advancements in therapeutic agents targeting various biological pathways.

The chemical structure of Hexanoic acid, 5-hydroxy-, ethyl ester consists of a six-carbon chain with a carboxylic acid group at one end, a hydroxyl group positioned at the fifth carbon, and an ethyl ester substituent at the other end. This configuration imparts distinct reactivity and interaction capabilities with biological systems. The presence of both hydroxyl and ester functional groups allows for diverse chemical modifications, making it a versatile building block in medicinal chemistry. Researchers have leveraged these properties to develop novel compounds with potential applications in anti-inflammatory, antimicrobial, and antioxidant therapies.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules that can modulate lipid metabolism and signaling pathways. Hexanoic acid, 5-hydroxy-, ethyl ester has been explored as a precursor in the synthesis of molecules that interact with fatty acid receptors and enzymes involved in metabolic regulation. Studies have indicated that derivatives of this compound may exhibit promising effects on lipid droplet formation and cholesterol homeostasis, which are critical factors in managing metabolic disorders such as obesity and type 2 diabetes.

Moreover, the compound’s ability to act as a chiral building block has opened new avenues in stereochemistry research. Chiral drugs often exhibit enhanced pharmacological activity due to their specific three-dimensional configurations. The synthesis of enantiomerically pure forms of Hexanoic acid, 5-hydroxy-, ethyl ester has enabled researchers to produce novel stereoisomers with tailored biological activities. These advancements are particularly relevant in developing enantiopure drugs that minimize side effects while maximizing therapeutic efficacy.

The role of Hexanoic acid, 5-hydroxy-, ethyl ester in drug development extends beyond its use as an intermediate. It has been investigated for its potential role as an adjuvant or co-solvent in drug formulations. Its ability to enhance solubility and bioavailability of poorly water-soluble drugs makes it a candidate for improving the delivery systems of next-generation therapeutics. This aspect is particularly crucial in oncology, where efficient drug delivery is essential for achieving desired therapeutic outcomes.

Recent studies have also highlighted the compound’s significance in natural product chemistry and ethnopharmacology. Researchers have identified several plant-derived compounds that share structural analogs with Hexanoic acid, 5-hydroxy-, ethyl ester, suggesting its potential role as a bioactive molecule in traditional medicine systems. The exploration of these natural sources has led to the discovery of novel derivatives with enhanced pharmacological properties, reinforcing the importance of this compound as a scaffold for drug discovery.

The synthetic methodologies for preparing Hexanoic acid, 5-hydroxy-, ethyl ester have evolved significantly over the years. Modern synthetic approaches focus on achieving high yields and purity while minimizing environmental impact. Catalytic hydrogenation, enzymatic resolution, and green chemistry principles are among the techniques employed to synthesize this compound efficiently. These advancements not only improve production scalability but also align with global efforts to promote sustainable chemical manufacturing practices.

The analytical characterization of Hexanoic acid, 5-hydroxy-, ethyl ester is another critical aspect that ensures its quality and consistency in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and purity. These analytical methods provide essential data for regulatory approvals and ensure that the compound meets stringent quality standards before being used in drug formulations.

In conclusion,Hexanoic acid, 5-hydroxy-, ethyl ester (CAS No. 20266-62-0) represents a cornerstone molecule in modern chemical and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex bioactive compounds with potential therapeutic applications across various medical disciplines. As research continues to uncover new derivatives and applications, this compound is poised to play an increasingly significant role in the development of innovative treatments for global health challenges.